![molecular formula C22H20N4O3S B2590874 N-(2-(1H-pyrrol-1-yl)quinolin-8-yl)-4-(N,N-dimethylsulfamoyl)benzamide CAS No. 1226439-66-2](/img/structure/B2590874.png)
N-(2-(1H-pyrrol-1-yl)quinolin-8-yl)-4-(N,N-dimethylsulfamoyl)benzamide
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Description
N-(2-(1H-pyrrol-1-yl)quinolin-8-yl)-4-(N,N-dimethylsulfamoyl)benzamide, also known as PQ529, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. PQ529 belongs to the class of quinoline-based compounds and has been found to exhibit promising results in preclinical studies for various neurological disorders.
Scientific Research Applications
Antibacterial Activity
A study focused on the synthesis of novel pyrrolo[3,4-b]quinolin-2(3H)-yl)benzamides, including compounds similar to N-(2-(1H-pyrrol-1-yl)quinolin-8-yl)-4-(N,N-dimethylsulfamoyl)benzamide, demonstrated significant antibacterial activity against both gram-positive and gram-negative bacteria. These compounds were synthesized through an eco-friendly approach, showing efficacy against E. coli, S. aureus, and E. faecalis with notable minimum inhibitory concentrations (MICs) (Largani et al., 2017).
Anticancer Activity
Another research application of compounds structurally related to this compound involves anticancer activity. A series of N-(aryl/heteroaryl)-4-(1H-pyrrol-1-yl)benzenesulfonamides were synthesized and evaluated for their anticancer activity against various human tumor cell lines. One compound, in particular, showed potent anticancer activity with promising IC50 values, indicating the potential of such compounds in cancer therapy (Żołnowska et al., 2018).
Catalysis in Polymerization
Compounds with pyrrole-based ligands, akin to the structure of interest, have been used as catalysts in the ring-opening polymerization of ε-caprolactone, demonstrating the role of these complexes in polymer science. The aluminum complexes supported by pyrrole-based ligands showed active catalysis, leading to efficient polymerization processes (Qiao et al., 2011).
properties
IUPAC Name |
4-(dimethylsulfamoyl)-N-(2-pyrrol-1-ylquinolin-8-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N4O3S/c1-25(2)30(28,29)18-11-8-17(9-12-18)22(27)23-19-7-5-6-16-10-13-20(24-21(16)19)26-14-3-4-15-26/h3-15H,1-2H3,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HEEYKCICNDNFNX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=CC=CC3=C2N=C(C=C3)N4C=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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